Tyrosyl-valyl-alanyl-aspartic acid

• Molecular Formula: C21H30N4O8
• Molecular Weight: 466.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]butanedioic acid
• InChI: InChI=1S/C21H30N4O8/c1-10(2)17(25-19(30)14(22)8-12-4-6-13(26)7-5-12)20(31)23-11(3)18(29)24-15(21(32)33)9-16(27)28/h4-7,10-11,14-15,17,26H,8-9,22H2,1-3H3,(H,23,31)(H,24,29)(H,25,30)(H,27,28)(H,32,33)/t11-,14-,15-,17-/m0/s1
• InChI Key: XVZUMQAMCYSUMS-SIUGBPQLSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(C=C1)O)N
• Canonical SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)N

Description

Caspase-1 is a cysteine protease that cleaves the precursors of the pro-inflammatory cytokines interleukin-1 beta and interleukin-18, as well as the gasdermin D pore-forming protein .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tyrosine-valine-alanine-aspartate-chloromethyl ketone involves the solid-phase peptide synthesis method. This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process typically involves the following steps:

Coupling: The amino acids are coupled to the resin using a coupling reagent such as dicyclohexylcarbodiimide.

Deprotection: The protecting groups on the amino acids are removed using trifluoroacetic acid.

Cleavage: The peptide is cleaved from the resin using a cleavage reagent such as hydrogen fluoride.

Industrial Production Methods

Industrial production of tyrosine-valine-alanine-aspartate-chloromethyl ketone follows similar synthetic routes but on a larger scale. The process involves automated peptide synthesizers that can handle multiple peptide sequences simultaneously. The use of high-performance liquid chromatography ensures the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Tyrosine-valine-alanine-aspartate-chloromethyl ketone undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form disulfide bonds.

Reduction: Reduction reactions can break disulfide bonds.

Substitution: The chloromethyl ketone group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Dithiothreitol or other reducing agents.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions include disulfide-linked peptides, reduced peptides, and substituted peptides .

Scientific Research Applications

Tyrosine-valine-alanine-aspartate-chloromethyl ketone has several scientific research applications:

Chemistry: Used as a tool to study enzyme kinetics and inhibition.

Biology: Employed in the study of cell death pathways, particularly apoptosis and pyroptosis.

Medicine: Investigated for its potential therapeutic effects in inflammatory diseases, neurodegenerative disorders, and cancer.

Industry: Utilized in the development of diagnostic assays and therapeutic agents .

Mechanism of Action

The compound exerts its effects by irreversibly inhibiting caspase-1. Caspase-1 cleaves the precursors of interleukin-1 beta and interleukin-18, leading to the activation of these pro-inflammatory cytokines. By inhibiting caspase-1, tyrosine-valine-alanine-aspartate-chloromethyl ketone prevents the maturation and release of these cytokines, thereby reducing inflammation. The compound also inhibits pyroptosis, a form of programmed cell death associated with inflammation .

Comparison with Similar Compounds

Similar Compounds

Acetyl-tyrosine-valine-alanine-aspartate-aldehyde: Another inhibitor of caspase-1 with a similar peptide sequence.

Acetyl-aspartate-glutamate-valine-aspartate-chloromethyl ketone: Inhibits caspase-3, another member of the caspase family.

Uniqueness

Tyrosine-valine-alanine-aspartate-chloromethyl ketone is unique due to its high specificity for caspase-1 and its ability to irreversibly inhibit the enzyme. This specificity makes it a valuable tool for studying the role of caspase-1 in various biological processes and diseases .